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Compound of Interest

Compound Name: Bis(1-chloro-2-propyl) phosphate

Cat. No.: B1142635

Introduction

Tris(1-chloro-2-propyl) phosphate (TCPP) is an organophosphate flame retardant (OFR) widely
used in consumer and industrial products, including polyurethane foams in furniture and car
seats, textiles, and building materials.[1] Due to its additive nature, TCPP is not chemically
bound to these materials and can leach into the environment, leading to widespread human
exposure through inhalation, ingestion of dust, and dermal contact.[2][3] Growing concerns
about its potential health effects, including developmental or reproductive harm, endocrine
disruption, and potential carcinogenicity, necessitate reliable methods for assessing human
exposure.[1][4][5] Biomonitoring of specific metabolites in biological matrices like urine serves
as a crucial tool for this assessment.[6] Bis(1-chloro-2-propyl) phosphate (BCIPP or BCPP)
is a primary metabolite of TCPP and is frequently used as a biomarker to quantify TCPP
exposure in human population studies.[7][8][9]

Metabolic Pathway of TCPP to BCIPP

TCPP undergoes Phase | metabolism in the body, primarily through deesterification, to form its
diester metabolite, BCIPP.[7][10] This biotransformation process is essential for understanding
the toxicokinetics of TCPP and for identifying reliable biomarkers of exposure. Other oxidative
metabolites, such as bis(1-chloro-2-propyl) 1-hydroxy-2-propyl phosphate (BCIPHIPP), are also
formed.[7][8]
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Caption: Metabolic conversion of TCPP to its primary urinary biomarker, BCIPP.

Application Notes

BCIPP is a valuable biomarker for assessing human exposure to the parent compound, TCPP.
Its presence in urine indicates recent exposure. However, researchers should consider several
factors when using BCIPP for exposure assessment:

» Specificity: BCIPP is a specific metabolite of TCPP, making it a reliable indicator of exposure
to this particular flame retardant.

o Matrix: Urine is the most common and non-invasive matrix for BCIPP analysis.[9]

o Temporal Variability: The concentration of BCIPP can vary within an individual over time.
Studies have shown moderate inter-day variability, suggesting that a single urine sample can
be reasonably representative of recent exposure.[11]

o Alternative Biomarkers: While BCIPP is a recognized biomarker, some studies suggest that
other metabolites may be more suitable or provide additional information. For instance,
bis(2-chloroisopropyl) 1-carboxyethyl phosphate (BCPCP) has been found at much higher
concentrations than the parent compound in plasma, indicating it might be a more sensitive
biomarker in certain matrices.[7][12] Additionally, metabolites like TCIPP-M1 and TCIPP-M3
have been proposed as potential biomarkers that could complement BCIPP and BCIPHIPP.

[8]

o Detection Frequency: The detection frequency of BCIPP can be variable and sometimes low
in general population studies compared to other OFR metabolites.[13][14] In one study of
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women undergoing IVF, BCIPP was not detected in any samples.[13] This may be due to
lower exposure levels, rapid metabolism to other compounds, or analytical sensitivity
limitations.[8]

Quantitative Data Summary

Urinary concentrations of BCIPP have been measured in various population-based studies,
providing insights into the extent of human exposure to TCPP. The following table summarizes
geometric mean (GM) or mean concentrations from selected studies.
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Mean/GM
Study Country / _ Concentra  Detection
) Matrix Analyte ] Reference
Population  Year tion (ug/L Frequency
or ng/mL)
NHANES
USA/ _ Not
Adults (=20 Urine BCPP 0.15 » [91[15]
2011-2012 Specified
years)
NHANES
USA/ _ Not
Adults (=20 Urine BCPP 0.13 - [9][15]
2017-2020 Specified
years)
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Children & USA/ ] Not
Urine BCPP 0.17 » [9]
Youths (6- 2011-2012 Specified
19 years)
NHANES
Children & USA/ ) Not
Urine BCPP 0.16 » [9]
Youths (6- 2017-2020 Specified
19 years)
Adult
, Not
Volunteers USA Urine BCIPP 0.084 (GM) » [11]
Specified
(Albany)
Mothers & Netherland ) <MLQ
) Urine BCPP <MLQ [16]
Children S (~25)
Mother-
_ Not
Toddler USA/ 2013 Urine BCIPP 8% [14]
Pai Calculated
airs

Note: BCIPP is also referred to as BCPP in the literature. Concentrations reported in pg/mL

have been converted to ng/mL or pg/L for consistency (1000 pg/mL = 1 ng/mL = 1 pug/L).

Experimental Protocols
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The quantification of BCIPP in urine is typically performed using liquid chromatography-tandem

mass spectrometry (LC-MS/MS), which offers high sensitivity and specificity. Below is a

representative protocol synthesized from established methods.[13][17][18]

Protocol: Quantification of BCIPP in Human Urine by LC-
MS/MS

1.

Sample Preparation (Solid-Phase Extraction - SPE)

Thawing and Aliquoting: Thaw frozen urine samples completely. Vortex to ensure
homogeneity. Transfer a 2.5 to 5 mL aliquot to a clean glass test tube.

Internal Standard Spiking: Spike the urine aliquot with a mass-labeled internal standard (e.g.,
d10-BDCIPP) to correct for matrix effects and procedural losses.

Acidification & Dilution: Acidify the sample to a pH < 6.5 using formic acid. Dilute the sample
1:1 with deionized water.

SPE Cartridge Conditioning: Condition a weak anion exchange (WAX) SPE cartridge by
washing sequentially with methanol and water.

Sample Loading: Load the diluted urine sample onto the conditioned SPE cartridge.

Washing: Wash the cartridge with a water/methanol solution to remove interferences.

Elution: Elute the analytes (including BCIPP) from the SPE cartridge using an appropriate
elution solvent (e.g., methanol containing ammonium hydroxide).

Drying and Reconstitution: Evaporate the eluent to dryness under a gentle stream of
nitrogen. Reconstitute the residue in a small volume (e.g., 500 L) of a water/methanol
mixture.

Recovery Standard: Spike the final extract with a recovery standard (e.g., 13C2-DPHP)
before analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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